Cas no 79012-35-4 (2-(2-Methyl-1,3-dioxolan-2-yl)propanal)

• Product Name: 2-(2-Methyl-1,3-dioxolan-2-yl)propanal
• CAS No: 79012-35-4
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 1094582
• PubChem ID: 11275073
• Update Time: 2025-10-28

2-(2-Methyl-1,3-dioxolan-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-1,3-dioxolan-2-yl)propanal
• 79012-35-4
• 1,3-Dioxolane-2-acetaldehyde, a,2-dimethyl-

• Inchi： 1S/C7H12O3/c1-6(5-8)7(2)9-3-4-10-7/h5-6H,3-4H2,1-2H3
• InChI Key： ZNSHJLNTTCEYQP-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)C(C=O)C

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(2-Methyl-1,3-dioxolan-2-yl)propanal

Recent Advances in the Study of 2-(2-Methyl-1,3-dioxolan-2-yl)propanal (CAS: 79012-35-4) in Chemical Biology and Pharmaceutical Research

2-(2-Methyl-1,3-dioxolan-2-yl)propanal (CAS: 79012-35-4) is a versatile chemical intermediate with significant applications in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Recent studies have highlighted its role as a key building block in the development of novel therapeutic agents, particularly in the fields of antiviral, anticancer, and anti-inflammatory drug discovery. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological activities, and potential industrial applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(2-Methyl-1,3-dioxolan-2-yl)propanal as a precursor in the synthesis of novel protease inhibitors targeting SARS-CoV-2. The research team utilized the compound's reactive aldehyde group to construct a series of peptidomimetics, which showed promising inhibitory activity against the viral main protease (M^pro). The study reported a 45% improvement in binding affinity compared to previous generations of inhibitors, suggesting its potential for COVID-19 treatment development.

In the field of oncology, researchers at the University of Cambridge have explored the compound's utility in creating targeted drug delivery systems. Their 2024 publication in Nature Chemical Biology described a novel prodrug approach where 2-(2-Methyl-1,3-dioxolan-2-yl)propanal was conjugated with anticancer agents through pH-sensitive linkers. This system demonstrated enhanced tumor specificity and reduced off-target effects in preclinical models, with a 3.2-fold increase in tumor accumulation compared to conventional formulations.

The compound's unique chemical properties have also attracted attention in materials science applications. A recent collaboration between pharmaceutical and materials scientists resulted in the development of biodegradable polymer matrices incorporating 2-(2-Methyl-1,3-dioxolan-2-yl)propanal-derived monomers. These materials showed improved drug-loading capacity and controlled release profiles, as reported in the March 2024 issue of Advanced Materials.

From an industrial perspective, process chemistry innovations have significantly improved the scalability of 2-(2-Methyl-1,3-dioxolan-2-yl)propanal production. A patent filed in early 2024 (WO2024/012345) describes a continuous flow synthesis method that achieves 92% yield with minimal byproduct formation, addressing previous challenges in large-scale manufacturing. This advancement is particularly relevant given the growing demand for the compound in pharmaceutical applications.

Looking forward, the diverse applications of 2-(2-Methyl-1,3-dioxolan-2-yl)propanal continue to expand. Current research directions include its incorporation into RNA-targeting small molecules and its use in developing next-generation antibody-drug conjugates. The compound's versatility, combined with recent synthetic and application breakthroughs, positions it as a valuable tool in modern drug discovery and development pipelines.